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The emergence of carbapenem-resistant Enterobacterales (CRE) and other Gram-negative
bacilli poses a significant global health threat, rendering many last-resort antibiotics ineffective.
[1][2][3] In this challenging landscape, the combination of imipenem with relebactam, a novel
diazabicyclooctane (-lactamase inhibitor, has emerged as a critical therapeutic option.[2][4]
This guide provides a comprehensive comparison of Relebactam's efficacy against
carbapenem-resistant isolates, supported by experimental data, for researchers, scientists, and
drug development professionals.

Mechanism of Action: Restoring Carbapenem
Activity

Relebactam's primary role is to inhibit Ambler class A and class C (-lactamases.[3][5][6] These
enzymes, including Klebsiella pneumoniae carbapenemase (KPC) and AmpC
cephalosporinases, are major contributors to carbapenem resistance in Enterobacterales and
Pseudomonas aeruginosa.[1][3][4] By binding to and inactivating these (-lactamases,
Relebactam protects imipenem from hydrolysis, thereby restoring its bactericidal activity
against many resistant strains.[1][4] However, Relebactam does not inhibit metallo-3-
lactamases (MBLS) or class D carbapenemases (OXA-type).[5][6]
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Imipenem/Relebactam Mechanism

Comparative In Vitro Efficacy

The in vitro potency of imipenem/relebactam has been extensively evaluated against various
carbapenem-resistant isolates. Minimum Inhibitory Concentration (MIC) data from multiple
studies demonstrate its effectiveness in restoring imipenem's activity.

Against Carbapenem-Resistant Enterobacterales (CRE)

Imipenem/relebactam shows potent activity against KPC-producing CRE. The addition of
relebactam leads to a significant reduction in imipenem MICs.[5]
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Against Carbapenem-Resistant Pseudomonas
aeruginosa (CRPA)

Relebactam effectively restores the in vitro activity of imipenem against a significant

percentage of imipenem-non-susceptible P. aeruginosa isolates.[3][4]
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Antimicrobial MIC Range (png/mL)  Susceptibility Rate
. . Reference(s)

Agent against CRPA (%) against CRPA
Imipenem/Relebactam 0.5 - >64 63% - 91.7% [4]
Ceftolozane/Tazobact

1->256 77% - 83.1% [4]
am
Ceftazidime/Avibacta

0.25 - >256 ~79.2% [4][10]

m

Experimental Protocols

Standardized methodologies are crucial for evaluating and comparing the efficacy of
antimicrobial agents.

Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is a standard procedure for determining the MIC of an
antimicrobial agent.
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MIC Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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